N-(3-isopropoxypropyl)-N'-(6-methyl-2-pyridinyl)thiourea

• IUPAC Name: 1-(6-methylpyridin-2-yl)-3-(3-propan-2-yloxypropyl)thiourea
• InChI: InChI=1S/C13H21N3OS/c1-10(2)17-9-5-8-14-13(18)16-12-7-4-6-11(3)15-12/h4,6-7,10H,5,8-9H2,1-3H3,(H2,14,15,16,18)
• InChI Key: HOPFCDYZBZQNRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=S)NCCCOC(C)C
• Molecular Formula: C13H21N3OS
• Molecular Weight: 267.39 g/mol

Description

N-(3-isopropoxypropyl)-N'-(6-methyl-2-pyridinyl)thiourea is a useful research compound. Its molecular formula is C13H21N3OS and its molecular weight is 267.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 267.14053348 g/mol and the complexity rating of the compound is 248. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

Thiourea derivatives, including those similar to N-(3-isopropoxypropyl)-N'-(6-methyl-2-pyridinyl)thiourea, have been synthesized for various biological activities. For instance, the synthesis of novel derivatives in the thiourea class has shown potential pharmacological applications. These compounds have been explored for their potential in treating diseases and as part of drug research, emphasizing the versatility of thioureas in medicinal chemistry (Jagodziński et al., 2003).

Nucleosides and Nucleotides Synthesis

The chemical versatility of thiourea derivatives allows for their application in the synthesis of nucleosides and nucleotides. This includes the generation of isoglycosyluracils and isoglycosyl-2-thiouracils, highlighting the role of thiourea compounds in synthesizing complex biological molecules (Sano, 1962).

Organocatalysis

Thiourea derivatives have been applied as catalysts in stereoselective synthesis, demonstrating their utility in organic synthesis and organocatalysis. For example, a quinine-based thiourea-tertiary amine catalyzed the stereoselective synthesis of 3,3'-pyrrolidinyl spirooxindoles, showcasing the catalytic prowess of thiourea compounds in facilitating complex chemical reactions (Wang et al., 2012).

Structural Studies

The structural characterization of thiourea derivatives has provided insights into their potential applications. Studies involving X-ray crystallography and NMR spectroscopy have helped elucidate the molecular structures of these compounds, aiding in the understanding of their chemical properties and reactivity (Nurkenov et al., 2021).